Cas no 264210-49-3 (SLK/STK10-IN-1)

• Product Name: SLK/STK10-IN-1
• CAS No: 264210-49-3
• MF: C₁₇H₁₃ClN₂O₃
• MW: 328.74972319603
• CID: 3925172
• PubChem ID: 6539459
• Update Time: 2025-07-10

SLK/STK10-IN-1 Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2,5-dione, 3-[(3-chlorophenyl)amino]-4-(2-methoxyphenyl)-
• SLK/STK10-IN-1
• CHEMBL156277
• DA-77886
• 3-[(3-chlorophenyl)amino]-4-(2-methoxyphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione
• BDBM8226
• 264210-49-3
• HY-132868
• CS-0226626
• MS-24934
• 4-arylmaleimide deriv. 6i

• Inchi： 1S/C17H13ClN2O3/c1-23-13-8-3-2-7-12(13)14-15(17(22)20-16(14)21)19-11-6-4-5-10(18)9-11/h2-9H,1H3,(H2,19,20,21,22)
• InChI Key： DQYDZCRLDYVZKY-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC1C(NC(C=1C1C=CC=CC=1OC)=O)=O

Computed Properties

• Exact Mass: 328.0614700g/mol
• Monoisotopic Mass: 328.0614700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 67.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on SLK/STK10-IN-1

Introduction to Compound CAS No. 264210-49-3 and Product Name SLK/STK10-IN-1

Compound with the CAS number 264210-49-3 and the product name SLK/STK10-IN-1 represents a significant advancement in the field of chemical and biomedical research. This compound has garnered considerable attention due to its unique molecular structure and its potential applications in therapeutic interventions. The chemical properties of CAS No. 264210-49-3 make it a promising candidate for further exploration, particularly in the context of modulating biological pathways that are relevant to various diseases.

The molecular framework of CAS No. 264210-49-3 exhibits distinct characteristics that contribute to its biological activity. Recent studies have highlighted its role in interacting with specific targets within cellular machinery, thereby influencing processes such as signal transduction and gene expression. These interactions are critical for understanding how the compound can be leveraged to develop novel treatments for conditions ranging from inflammation to neurodegenerative disorders.

The product name SLK/STK10-IN-1 provides insight into the compound's mechanism of action, suggesting its specificity towards certain kinases or signaling molecules. The designation "IN-1" often implies an initial or lead compound in a series of derivatives designed to enhance efficacy and reduce off-target effects. This approach is increasingly adopted in drug discovery pipelines to identify compounds with high selectivity and potency.

Recent research has demonstrated that compounds targeting kinases, such as SLK/STK10-IN-1, can significantly alter disease progression by inhibiting aberrant signaling pathways. For instance, studies have shown that inhibition of SLK (SAPK/JNK) and STK10 (NDR1) kinases can lead to reduced inflammation and improved tissue repair mechanisms. These findings are particularly relevant in the context of chronic inflammatory diseases, where dysregulation of kinase activity plays a pivotal role.

The synthesis and characterization of CAS No. 264210-49-3 have been refined through advanced chemical methodologies, ensuring high purity and stability. These attributes are crucial for both preclinical and clinical studies, where reliable data on pharmacokinetics and toxicology are essential. The compound's solubility profile and metabolic stability have been optimized to enhance its bioavailability, making it a more viable candidate for therapeutic use.

In the realm of drug development, the integration of computational modeling and high-throughput screening has accelerated the identification of promising candidates like SLK/STK10-IN-1. These technologies allow researchers to predict binding affinities, assess potential side effects, and design derivatives with improved properties. The synergy between experimental chemistry and computational biology has been instrumental in advancing the field towards more targeted and effective therapies.

Preclinical studies have begun to unravel the therapeutic potential of SLK/STK10-IN-1 in various disease models. Initial results indicate that the compound can modulate key pathways involved in cell survival, proliferation, and apoptosis. These effects are particularly relevant in oncology, where targeting aberrant kinase activity has emerged as a cornerstone strategy for developing anticancer agents.

The development of SLK/STK10-IN-1 also aligns with broader trends in precision medicine, where individualized treatment approaches are being tailored based on genetic and molecular profiles. By understanding how this compound interacts with specific targets, clinicians can potentially devise more personalized treatment regimens that maximize therapeutic benefits while minimizing adverse effects.

Future research directions for CAS No. 264210-49-3 include exploring its efficacy in combination therapies alongside other small molecules or biologics. Such combinations can synergize to produce greater therapeutic effects while reducing the likelihood of resistance development. Additionally, investigating the compound's role in rare genetic disorders may uncover new avenues for treatment that were previously unexplored.

The regulatory landscape for novel compounds like SLK/STK10-IN-1 is evolving rapidly, with agencies increasingly emphasizing data-driven decision-making and innovative trial designs. This shift has created an environment conducive to rapid translation of laboratory findings into clinical practice, provided that robust evidence supports safety and efficacy.

In conclusion, CAS No. 264210-49-3 and its product counterpart SLK/STK10-IN-1 represent a compelling example of how interdisciplinary research can lead to breakthroughs in medicine. By leveraging advances in chemistry, biology, and computational science, researchers are paving the way for more effective treatments that address complex diseases at their molecular level.